3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 10-(2-oxopropylsulfanyl)-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C15H16N2O2S2/c1-3-7-17-14(19)12-10-5-4-6-11(10)21-13(12)16-15(17)20-8-9(2)18/h3H,1,4-8H2,2H3
• InChI Key: XNOWDUJQWOPQNR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CC=C
• solubility: 4.6 [ug/mL] (The mean of the results at pH 7.4)

Description

3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one is a complex organic compound with a unique structure that includes a thieno[2,3-d]pyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one typically involves multiple steps. One common method includes the alkylation of 2-sulfanylidenethieno[2,3-d]pyrimidin-4(3H)-ones with corresponding alkenyl halides . The reaction conditions often involve the use of solvents such as glacial acetic acid or tetrahydrofuran (THF) under reflux .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature and use primarily in research settings. the synthesis methods used in laboratories can be scaled up with appropriate modifications to reaction conditions and equipment.

Chemical Reactions Analysis

Types of Reactions

3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one undergoes various types of chemical reactions, including:

Electrophilic Cyclization: This reaction involves the formation of angularly fused heterocyclic structures.

Substitution Reactions: The compound can undergo substitution reactions with various reagents, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in reactions with this compound include:

4-methoxyphenyltellurium trichloride: Used in electrophilic cyclization reactions.

Alkenyl halides: Used in the initial alkylation step.

Major Products

The major products formed from these reactions include angularly fused heterocyclic structures and various substituted derivatives .

Scientific Research Applications

3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for potential therapeutic properties, although specific applications are still under research.

Industry: Limited industrial applications, primarily used in research and development settings.

Mechanism of Action

The mechanism of action for 3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one involves its interaction with various molecular targets and pathways. The compound’s structure allows it to participate in electrophilic cyclization reactions, leading to the formation of complex heterocyclic structures

Comparison with Similar Compounds

Similar Compounds

• 3-Phenyl-2-(prop-2-en-1-ylsulfanyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one .
• 2-(2-propynylsulfanyl)-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidin-4(3H)-one .

Uniqueness

The uniqueness of 3-allyl-2-[(2-oxopropyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one lies in its specific structure, which includes an allyl group and a thieno[2,3-d]pyrimidine core. This structure allows it to participate in unique chemical reactions and makes it a valuable compound for research in various scientific fields .